Cas no 105330-41-4 (D-Glucitol,1,5-anhydro-1-C-[2-(3,4-dihydroxyphenyl)-3,4-dihydro-3,5,7-trihydroxy-2H-1-benzopyran-8-yl]-,cyclic 2,3-[(1S)-4,4',5,5',6,6'-hexahydroxy[1,1'-biphenyl]-2,2'-dicarboxylate]6-(3,4,5-trihydroxybenzoate), (1S)- (9CI))

• Product Name: D-Glucitol,1,5-anhydro-1-C-[2-(3,4-dihydroxyphenyl)-3,4-dihydro-3,5,7-trihydroxy-2H-1-benzopyran-8-yl]-,cyclic 2,3-[(1S)-4,4',5,5',6,6'-hexahydroxy[1,1'-biphenyl]-2,2'-dicarboxylate]6-(3,4,5-trihydroxybenzoate), (1S)- (9CI)
• CAS No: 105330-41-4
• MF: C₄₂H₃₄O₂₃
• MW: 906.705574512482
• CID: 214071
• Update Time: 2024-03-01

D-Glucitol,1,5-anhydro-1-C-[2-(3,4-dihydroxyphenyl)-3,4-dihydro-3,5,7-trihydroxy-2H-1-benzopyran-8-yl]-,cyclic 2,3-[(1S)-4,4',5,5',6,6'-hexahydroxy[1,1'-biphenyl]-2,2'-dicarboxylate]6-(3,4,5-trihydroxybenzoate), (1S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• D-Glucitol,1,5-anhydro-1-C-[2-(3,4-dihydroxyphenyl)-3,4-dihydro-3,5,7-trihydroxy-2H-1-benzopyran-8-yl]-,cyclic 2,3-[(1S)-4,4',5,5',6,6'-hexahydroxy[1,1'-biphenyl]-2,2'-dicarboxylate]6-(3,4,5-trihydroxybenzoate), (1S)- (9CI)
• D-Glucitol,1,5-anhydro-1-C-[2-(3,4-dihydroxyphenyl)-3,4-dihydro-3,5,7-trihydroxy-2H-1-benzopyran-8-yl]-,cyclic 2,3-[(1S)-4,4'
• D-Glucitol,1,5-anhydro-1-C-[2-(3,4-dihydroxyphenyl)-3,4-dihydro-3,5,7-trihydroxy-2H-1-benzopyran-8-yl]-,cyclic 2,3-[(1S)-4,4',5,5',6,6'-hexahydroxy[1,1'-biphenyl]-2,2'-dicarboxylate]6-(3,4,5-trihydrox
• stenophynin B
• 1H-Dibenzo[f,h]pyrano[3,4-b][1,4]dioxecin, D-glucitol deriv.
• D-Glucitol,1,5-anhydro-1-C-[2-(3,4-dihydroxyphenyl)-3,4-dihydro-3,5,7-trihydroxy-2H-1-benzopyran-8-yl]-,cyclic 2,3-(4,4',5,5',6,6'-hexahydroxy[1,1'-biphenyl]-2,2'-dicarboxylate)6-(3,4,5-trihydroxybenzoate), stereoisomer
• D-Glucitol, 1,5-anhydro-1-C-[2-(3,4-dihydroxyphenyl)-3,4-dihydro-3,5,7-trihydroxy-2H-1-benzopyran-8-yl]-, cyclic 2,3-[(1S)-4,4',5,5',6,6'-hexahydroxy[1,1'-biphenyl]-2,2'-dicarboxylate] 6-(3,4,5-trihydroxybenzoate), (1S)- (9CI)

• Inchi： 1S/C42H34O23/c43-16-2-1-11(3-18(16)45)35-24(51)6-13-17(44)9-19(46)28(36(13)63-35)37-39-38(32(55)25(62-37)10-61-40(58)12-4-20(47)29(52)21(48)5-12)64-41(59)14-7-22(49)30(53)33(56)26(14)27-15(42(60)65-39)8-23(50)31(54)34(27)57/h1-5,7-9,24-25,32,35,37-39,43-57H,6,10H2
• InChI Key： FSPKELSGNKDWCE-UHFFFAOYSA-N
• SMILES： OC1C(C2C=C(O)C(O)=CC=2)OC2C(=C(C=C(C=2C2C3C(OC(C4C(C5C(C(O3)=O)=CC(O)=C(O)C=5O)=C(O)C(O)=C(O)C=4)=O)C(O)C(COC(C3C=C(O)C(O)=C(O)C=3)=O)O2)O)O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tannins Complex tannins